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Compound of Interest

Compound Name: D-Threo-sphingosine

Cat. No.: B5113300

Application Notes and Protocols for D-Threo-
sphingosine Powder

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of
D-Threo-sphingosine powder in a laboratory setting. The information is intended to ensure the
integrity of the compound and the safety of laboratory personnel.

Product Information and Storage Conditions

D-Threo-sphingosine is a bioactive sphingolipid, an isomer of sphingosine that plays a role in
various cellular processes. It is supplied as a crystalline solid and requires specific storage
conditions to maintain its stability and activity.

Table 1: Storage and Stability of D-Threo-sphingosine Powder

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b5113300?utm_src=pdf-interest
https://www.benchchem.com/product/b5113300?utm_src=pdf-body
https://www.benchchem.com/product/b5113300?utm_src=pdf-body
https://www.benchchem.com/product/b5113300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5113300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Parameter Recommendation Source(s)
Storage Temperature -20°C [1112][3]
Stability > 4 years at -20°C [11[2][3]
Formulation Crystalline solid [31[4]

Typically shipped on wet ice or
Shipping at room temperature for short [4]

durations.

Safety Precautions and Handling

D-Threo-sphingosine should be handled with care, following standard laboratory safety
procedures. It is considered a hazardous material until further information is available.

Table 2: Safety and Handling Recommendations
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Precaution Guideline Source(s)

) ) Wear protective gloves,
Personal Protective Equipment

clothing, and eye/face 5
(PPE) g y (5]

protection (safety goggles).

Avoid breathing dust. Use in a
_ well-ventilated area. If dust is
Inhalation ) [5]
generated, respiratory

protection may be required.

Avoid contact with skin and
) eyes. In case of contact, rinse
Skin and Eye Contact ) ) ) [1][5]
immediately with plenty of

water.

Ingestion Do not ingest. [1]

Handle in accordance with
) good industrial hygiene and
General Hygiene _ [1]
safety practices. Wash hands

thoroughly after handling.

Solubility

Proper solubilization of D-Threo-sphingosine is crucial for its use in experimental settings. It is
sparingly soluble in agueous solutions and requires organic solvents for initial dissolution.

Table 3: Solubility of Sphingosine Derivatives
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Solvent Solubility Source(s)

0.25 mg/mL (for L-threo-

Ethanol ) ) [4]
Sphingosine)

Dimethylformamide (DMF) 20 mg/mL (for Sphingosine-d7)  [6]

Dimethyl sulfoxide (DMSO) 2 mg/mL (for Sphingosine-d7) [6]

Chloroform:Methanol:DMSO Up to 5 mg/mL (for C6 D-threo

(warm) Ceramide)

[1]

Recommended for dissolving

sphingolipids. Water can be
Chloroform:Methanol (2:1, v/v) [7]

added up to 10% of the solvent

volume to aid solubility.

Note: Solubility may vary slightly for D-Threo-sphingosine. It is recommended to test solubility
in small quantities.

Experimental Protocols

Protocol for Preparation of D-Threo-sphingosine Stock
Solution

This protocol describes the preparation of a stock solution of D-Threo-sphingosine for use in
cell culture experiments.

Materials:

D-Threo-sphingosine powder

Anhydrous ethanol or DMSO

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

o Aseptically weigh the desired amount of D-Threo-sphingosine powder in a sterile
microcentrifuge tube.

e Add the appropriate volume of anhydrous ethanol or DMSO to achieve the desired stock
concentration (e.g., 10 mM).

o Vortex the tube until the powder is completely dissolved. Gentle warming (up to 37°C) may
aid dissolution.

o Sterile-filter the stock solution using a 0.22 um syringe filter if necessary, especially for cell
culture applications.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the aliquots at -20°C.

Experimental Workflow: Investigating the Effect of D-
Threo-sphingosine on Protein Kinase C (PKC) Activity

D-Threo-sphingosine and its analogs are known inhibitors of Protein Kinase C (PKC).[4][8]
This workflow outlines the key steps to assess this inhibitory effect.
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Workflow for PKC Inhibition Assay
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Caption: A generalized workflow for assessing the inhibitory effect of D-Threo-sphingosine on
Protein Kinase C (PKC) activity.

Signaling Pathways
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Ceramide Metabolism and the Salvage Pathway

D-Threo-sphingosine is an integral part of sphingolipid metabolism. It can be acylated to form
D-Threo-ceramide, a key signaling molecule involved in processes like apoptosis.[9][10][11]

The salvage pathway allows for the recycling of sphingosine back into ceramide.

Ceramide Metabolism: The Salvage Pathway
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Caption: The salvage pathway of ceramide metabolism, highlighting the conversion of complex
sphingolipids to sphingosine and its subsequent re-acylation to form ceramide.

Workflow for Preparing D-Threo-sphingosine for Cell-
Based Assays
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This diagram illustrates the logical steps for preparing D-Threo-sphingosine for introduction
into a cell culture system.

Preparation of D-Threo-sphingosine for Cell-Based Assays
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Caption: A stepwise workflow for the preparation of D-Threo-sphingosine solutions for use in
cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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